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Compound of Interest

Compound Name: Flufenacet oxalate

Cat. No.: B164977

An In-depth Technical Guide to Flufenacet Oxalate

Introduction

Flufenacet oxalate, also known as Flufenacet OA, is a primary metabolite of the herbicide
flufenacet.[1][2] Flufenacet itself is a selective, pre-emergence herbicide belonging to the
oxyacetamide chemical family, widely used in agriculture to control annual grasses and some
broadleaf weeds in crops like corn, soybeans, and cereals.[2][3][4][5] Understanding the
properties and behavior of flufenacet oxalate is crucial for environmental monitoring,
regulatory assessment, and toxicological studies, as the parent compound breaks down into
this and other metabolites in the environment.[6][7]

This guide provides a detailed overview of the chemical structure, properties, mechanism of
action of the parent compound, analytical methodologies for detection, and safety information
for flufenacet oxalate, tailored for researchers and professionals in drug development and
agricultural science.

Chemical Identity and Structure

Flufenacet oxalate is systematically known as 2-(4-fluoro-N-propan-2-ylanilino)-2-oxoacetic
acid.[1][3][8] It is an aromatic amide and a monocarboxylic acid.[1]

¢ I[UPAC Name: 2-(4-fluoro-N-propan-2-ylanilino)-2-oxoacetic acid[1][3]
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CAS Number: 201668-31-7[1][2][3]

Molecular Formula: C11H12FNOs3[1][2][3][8]

SMILES: CC(C)N(C1=CC=C(C=C1)F)C(=0)C(=0)0[3]

INChl Key: FFKNXXCOXIZLID-UHFFFAOYSA-N[1][3]

Physicochemical Properties

The physical and chemical properties of flufenacet oxalate are summarized in the table below.
This data is essential for designing analytical experiments, predicting environmental fate, and
understanding its behavior in biological systems.

Property Value Source
Molecular Weight 225.22 g/mol [11121[3]
Physical Form Neat / Solid [2]
Storage Temperature 2-8°C [2]

Note: Detailed experimental data on properties like melting point, boiling point, and solubility for
flufenacet oxalate are not readily available in the provided search results. The data for the
parent compound, flufenacet, includes a melting point of 76-79 °C and a mercaptan-like odor.

[6]

Mechanism of Action (Parent Compound.:
Flufenacet)

The herbicidal activity originates from the parent compound, flufenacet. Flufenacet is a potent
inhibitor of very long-chain fatty acid (VLCFA) synthesis.[4][9] VLCFAs are fatty acids with more
than 20 carbon atoms, and they are critical components for the formation of cell membranes,
suberin, and cuticular waxes in plants. By inhibiting the elongase enzymes responsible for
VLCFA production, flufenacet disrupts cell division and membrane integrity in the meristematic
tissues of target weeds, ultimately preventing their germination and growth.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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